Cas no 1332531-08-4 (N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride)

• Product Name: N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride
• CAS No: 1332531-08-4
• MF: C₈H₁₇Cl₂N₃
• MW: 226.146679639816
• MDL: MFCD18071329
• CID: 4695133
• Update Time: 2025-05-24

N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride
• N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)-methanamine dihydrochloride
• methyl[(trimethylimidazol-2-yl)methyl]amine dihydrochloride
• N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride

• MDL： MFCD18071329
• Inchi： 1S/C8H15N3.2ClH/c1-6-7(2)11(4)8(10-6)5-9-3;;/h9H,5H2,1-4H3;2*1H
• InChI Key： LMRGVOHGPOKKMV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C)=C(C)N=C1CNC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride

N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride: A Comprehensive Overview

N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride, also known by its CAS number CAS No. 1332531-08-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule consists of a methyl group attached to an imidazole ring system, which is further substituted with additional methyl groups at positions 4 and 5. The dihydrochloride salt form indicates that the compound exists as a zwitterionic structure in its crystalline state.

The synthesis of N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of imidazole derivatives through techniques such as cyclization reactions and nucleophilic substitutions. For instance, researchers have employed microwave-assisted synthesis to enhance reaction rates and yields, making the production of this compound more feasible on a larger scale.

One of the most promising applications of this compound lies in its potential as a drug candidate. Imidazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the ability of N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride to inhibit certain kinase enzymes, which are implicated in diseases such as cancer and inflammatory disorders. This makes it a valuable lead compound for further optimization in drug discovery pipelines.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of imidazole derivatives make them suitable candidates for use in organic electronics and optoelectronic devices. For example, recent research has demonstrated that films made from this compound exhibit favorable charge transport properties, suggesting potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The physical properties of N-Methyl-1-(1,4,5-trimethyl-1H-imidazol-2-yl)methanamine dihydrochloride have been characterized using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular geometry and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

From an environmental standpoint, the biodegradability and toxicity profiles of this compound are areas of active research. As regulatory agencies increasingly emphasize the need for sustainable chemical practices, understanding the environmental impact of compounds like CAS No. 1332531-08 is becoming essential. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully assess its ecological footprint.

In conclusion, N-Methyl-1-(1H-imidazolium) methanamine dihydrochloride represents a versatile compound with applications spanning multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of compounds available for drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.